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Compound of Interest

Compound Name: DAz-1

Cat. No.: B15557261

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for the handling of DAz-1 (N-(3-
azidopropyl)-3,5-dioxocyclohexane carboxamide) in a laboratory setting. These guidelines are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

e Name: DAz-1

e Synonyms: N-(3-azidopropyl)-3,5-dioxocyclohexane carboxamide, Click Tag™ DAz-1
« CAS Number: 1112977-84-0[1]

DAz-1 is a cell-permeable chemical probe used to react specifically with sulfenic acid-modified
proteins.[2] The azido group allows for selective conjugation with phosphine- or alkynyl-
derivatized reagents for further analysis.[2]

Immediate Safety Information

According to the Safety Data Sheet (SDS), DAz-1 is not classified as a hazardous substance
under the Globally Harmonized System (GHS).[1] However, as a matter of best practice in a
laboratory environment, and to minimize any potential risk, the following precautionary
measures are recommended.

First Aid Measures:
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In case of inhalation: Move the individual to fresh air. If complaints arise, consult a doctor.[1]

In case of skin contact: The product is generally not expected to cause skin irritation.[1]

However, it is advisable to wash the affected area with soap and water.

In case of eye contact: Rinse the opened eye for several minutes under running water.[1]

In case of ingestion: If symptoms persist, seek medical advice.[1]

Personal Protective Equipment (PPE)

While the SDS for DAz-1 indicates that personal protective equipment is "not required," it is a
standard and highly recommended practice in any chemical laboratory to wear basic PPE to
protect against unforeseen reactions and contamination.[1]
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from potential
splashes of DAz-1 solutions or
other reagents used in the

experimental workflow.

Hand Protection

Nitrile or latex gloves.

Prevents direct skin contact
with the chemical, minimizing
any potential for absorption or
unforeseen irritation. It also
protects the experiment from

contamination.

Body Protection

A standard laboratory coat.

Protects skin and personal
clothing from potential spills

and contamination.

Respiratory Protection

Not generally required under

normal use.

The SDS does not indicate a
risk of respiratory irritation.[1]
However, if the material is
being handled in a way that
could generate dust or
aerosols, or if working outside
of a well-ventilated area, a risk
assessment should be
performed to determine if
respiratory protection is

needed.

Operational Plan for Handling DAz-1

A systematic approach is crucial for the safe handling of any chemical. The following workflow

outlines the key steps for working with DAz-1.
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Operational Workflow for Handling DAz-1
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Operational workflow for handling DAz-1.
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Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
Although DAz-1 is not classified as hazardous, it should be disposed of responsibly.[1]

Waste Segregation and Disposal Steps:
e Solid Waste:

o Collect any unused solid DAz-1 and any materials contaminated with the solid (e.qg.,
weighing paper, pipette tips) in a designated, sealed, and clearly labeled waste container.

o The label should include "Solid Chemical Waste" and the full chemical name: "DAz-1 (N-
(3-azidopropyl)-3,5-dioxocyclohexane carboxamide)”.

e Liquid Waste:

o Collect solutions containing DAz-1 and any solvent rinses in a designated, sealed, and
clearly labeled liquid waste container.

o The label should indicate "Liquid Chemical Waste," list all chemical components (including
solvents), and their approximate concentrations.

e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE in the appropriate laboratory

solid waste stream.
o Final Disposal:

o All chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or equivalent department. Do not pour chemical waste down the

drain or dispose of it in regular trash.

The following diagram illustrates the decision-making process for the disposal of DAz-1 and

associated materials.
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DAz-1 Disposal Plan
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Disposal workflow for DAz-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Handling
DAz-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557261#personal-protective-equipment-for-
handling-daz-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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